Improving the nutritional profile of culinary products: oleogel-based bouillon cubes
Food & Function Pub Date: 2021-06-21 DOI: 10.1039/D1FO01589C
Abstract
Structured fat phases are the basis of many consumer relevant properties of fat-containing foods. To realise a nutritional improvement – less saturated, more unsaturated fatty acids – edible oleogels could be remedy. The feasibility of traditional fat phases structured by oleogel in culinary products has been evaluated in this study. In this contribution the oleogel application in bouillon cubes as model system for culinary products is discussed. Three different gelators (sunflower wax (SFW), a mixture of β-Sitosterol and γ-Oryzanol (SO) and ethylcellulose (EC)), at two concentration levels (5% and 10% (w/w)) each, were evaluated with respect to their physical properties, in the food matrix and application. The application of pure and structured canola oil (CO) was benchmarked against the reference, palm fat (PO). The assessment of the prototypes covered attempts to correlate the physicochemical analyses and sensory data. Organoleptic and analytical studies covered storage stability (up to 6 months) monitoring texture, color and fat oxidation. The results indicate that the substitution of palm fat by oleogel is essentially possible. The characteristics of the bouillon cubes are tuneable by gelator choice and inclusion level. Most importantly, the data show that the anticipated risk of intolerable effects of oxidation during shelf life is limited if antioxidants are used.
Recommended Literature
- [1] Effect of an external electric field, aqueous solution and specific adsorption on segregation of PtML/MML/Pt(111) (M = Cu, Pd, Au): a DFT study†
- [2] Nature-inspired sustainable solar evaporators for seawater desalination
- [3] The structure of a new high-spin five-co-ordinated nickel(II) complex
- [4] Contents list
- [5] First-principles analysis of the optical properties of lead halide perovskite solution precursors†
- [6] The assay of acetylcholine with the isolated semispinalis cervicis muscle of the chick
- [7] Liquid-phase oxidation of alkanes with molecular oxygen catalyzed by high valent iron-based perovskite†
- [8] Intercalation and reactions of CO under single layer graphene/Ni(111): the role of vacancies
- [9] Converting 3D rigid metal–organic frameworks (MOFs) to 2D flexible networks via ligand exchange for enhanced CO2/N2 and CH4/N2 separation†
- [10] An experimental and theoretical dissection of potassium cation/glycine interactions†
Journal Name：Food & Function
Research Products
-
CAS no.: 141-14-0
